Ethyl 2-(4,5-dimethylthiazol-2-yl)acetate
Description
Ethyl 2-(4,5-dimethylthiazol-2-yl)acetate is a chemical compound with the molecular formula C9H13NO2S and a molecular weight of 199.27 . It is also known by other synonyms such as 5-thiazoleacetic acid, 2,4-dimethyl-, ethyl ester; Ethyl (2,4-dimethyl-1,3-thiazol-5-yl)acetate .
Molecular Structure Analysis
The molecular structure of Ethyl 2-(4,5-dimethylthiazol-2-yl)acetate consists of a thiazole ring, which is a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms. The thiazole ring is substituted at the 2-position by an ethyl acetate group and at the 4 and 5 positions by methyl groups .Physical And Chemical Properties Analysis
Ethyl 2-(4,5-dimethylthiazol-2-yl)acetate has a density of 1.145g/cm^3, a boiling point of 280.501°C at 760 mmHg, and a refractive index of 1.521. Its vapor pressure is 0.004mmHg at 25°C .Scientific Research Applications
Cell Viability Assays
This compound is used in the MTT (3- [4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) assay, which is a measure of cell viability . The assay is based on the conversion of MTT into formazan crystals by living cells, which determines mitochondrial activity . This assay is broadly used to measure the in vitro cytotoxic effects of drugs on cell lines or primary patient cells .
Drug Sensitivity Testing
The MTT assay, which uses this compound, is commonly used to determine the cytotoxicity of several drugs at different concentrations . The principle of the MTT assay is that for most viable cells, mitochondrial activity is constant and thereby an increase or decrease in the number of viable cells is linearly related to mitochondrial activity .
Metabolic Activity Measurement
The MTT assay, which uses this compound, can be used to measure the metabolic activity of cells . The reduction product of the assay is a water-insoluble blue formazan, that must then be dissolved for calorimetric measurement . This can be used to detect the presence of very small numbers of living cells .
Cell Damage or Cytotoxicity Indicator
In the course of examining the effects on cells of polyamines, their metabolites, and polyamine analogs, it is often necessary to make some measure of cellular activity as an indicator of cell damage or cytotoxicity . The MTT assay, which uses this compound, is one of the simplest assays for this purpose .
Tissue Damage Assessment
The visualization of the MTT stained tissue provides a metabolic assessment of tissue damage . This can be utilized as an extension of conventional hematoxylin-eosin (H & E) staining .
Non-Steroidal Derivatives Development
Researchers have increasingly focused on developing non-steroidal derivatives for their potential clinical use avoiding steroidal side-effects . This compound could potentially be used in the development of these derivatives .
properties
IUPAC Name |
ethyl 2-(4,5-dimethyl-1,3-thiazol-2-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2S/c1-4-12-9(11)5-8-10-6(2)7(3)13-8/h4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUWPJYUWXVDIRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC(=C(S1)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4,5-dimethylthiazol-2-yl)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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